Cas no 2034611-97-5 (N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-2-(pyridazin-3-yloxy)acetamide)

• Product Name: N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-2-(pyridazin-3-yloxy)acetamide
• CAS No: 2034611-97-5
• MF: C₁₉H₁₉N₅O₂
• MW: 349.386463403702
• CID: 6218651
• PubChem ID: 122162509
• Update Time: 2025-07-10

N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-2-(pyridazin-3-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-2-(pyridazin-3-yloxy)acetamide
• F6570-2750
• 2-(pyridazin-3-yloxy)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)acetamide
• N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-2-(pyridazin-3-yloxy)acetamide
• 2-pyridazin-3-yloxy-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]acetamide
• 2034611-97-5
• AKOS032469071

• Inchi： 1S/C19H19N5O2/c25-18(13-26-19-9-5-10-20-23-19)22-15-7-2-1-6-14(15)16-12-24-11-4-3-8-17(24)21-16/h1-2,5-7,9-10,12H,3-4,8,11,13H2,(H,22,25)
• InChI Key： XLYRXDMTPBLYMY-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=N1)CC(NC1=CC=CC=C1C1=CN2C(CCCC2)=N1)=O

Computed Properties

• Exact Mass: 349.15387487g/mol
• Monoisotopic Mass: 349.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.9Ų

Additional information on N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-2-(pyridazin-3-yloxy)acetamide

Exploring the Potential of N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-2-(pyridazin-3-yloxy)acetamide (CAS No. 2034611-97-5) in Modern Research

The compound N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-2-(pyridazin-3-yloxy)acetamide, with CAS No. 2034611-97-5, has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, combining an imidazo[1,2-a]pyridine core with a pyridazin-3-yloxy acetamide moiety, make it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition, GPCR modulation, and anti-inflammatory therapies, aligning with current trends in personalized medicine and targeted drug development.

One of the most searched topics in modern pharmacology is the role of small-molecule inhibitors in treating complex diseases. The imidazo[1,2-a]pyridine scaffold, present in this compound, is known for its versatility in drug design, often appearing in FDA-approved drugs and clinical trials. Users frequently inquire about structure-activity relationships (SAR) and bioavailability optimization, both of which are critical for understanding the therapeutic potential of CAS No. 2034611-97-5. Recent studies suggest that modifications to the pyridazin-3-yloxy group could enhance binding affinity and selectivity, addressing common challenges in drug development.

Another hot topic in the scientific community is the exploration of multi-target drugs to combat diseases like cancer and neurodegenerative disorders. The dual functionality of N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-2-(pyridazin-3-yloxy)acetamide—combining a heterocyclic aromatic system with an acetamide linker—positions it as a potential multi-target agent. Searches for synergistic drug effects and polypharmacology have surged, reflecting the growing demand for compounds that can modulate multiple pathways simultaneously. This aligns well with the compound’s profile, as preliminary data indicate interactions with both enzyme and receptor targets.

From a synthetic chemistry perspective, the compound’s CAS No. 2034611-97-5 is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are keen on optimizing its production using catalytic methods or microwave-assisted reactions, reducing waste and energy consumption. Such approaches not only improve efficiency but also address environmental concerns, a priority for many pharmaceutical companies. The imidazo[1,2-a]pyridine and pyridazin-3-yloxy motifs are also popular in fragment-based drug design, a technique frequently searched by medicinal chemists.

In conclusion, N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-2-(pyridazin-3-yloxy)acetamide represents a compelling case study in modern drug discovery. Its structural complexity, combined with its potential for multi-target engagement and optimizable pharmacokinetics, makes it a subject of ongoing research. As the scientific community continues to explore its applications, this compound may soon emerge as a key player in addressing unmet medical needs, particularly in areas like oncology and central nervous system (CNS) disorders.